Cas no 113589-62-1 (3,4-dimethoxythiophene-2-carboxylic acid)

• Product Name: 3,4-dimethoxythiophene-2-carboxylic acid
• CAS No: 113589-62-1
• MF: C₇H₈O₄S
• MW: 188.201021194458
• MDL: MFCD20645208
• CID: 3627312
• PubChem ID: 14154211
• Update Time: 2025-05-19

3,4-dimethoxythiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3,4-dimethoxy-
• 3,4-DIMETHOXYTHIOPHENE-2-CARBOXYLIC ACID
• SCHEMBL5154611
• Z1262526926
• NEA58962
• EN300-2009291
• 113589-62-1
• AKOS022642729
• starbld0046759
• 3,4-dimethoxythiophene-2-carboxylic acid

• MDL： MFCD20645208
• Inchi： 1S/C7H8O4S/c1-10-4-3-12-6(7(8)9)5(4)11-2/h3H,1-2H3,(H,8,9)
• InChI Key： TYTHJHBOCYLVCY-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC=C(OC)C=1OC

Computed Properties

• Exact Mass: 188.01432991Da
• Monoisotopic Mass: 188.01432991Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 3,4-dimethoxythiophene-2-carboxylic acid

3,4-Dimethoxythiophene-2-Carboxylic Acid: A Comprehensive Overview

3,4-Dimethoxythiophene-2-carboxylic acid (CAS No. 113589-62-1) is a fascinating compound with a unique structure and diverse applications. This compound belongs to the class of thiophene derivatives, which have gained significant attention in recent years due to their versatile properties and potential uses in various fields. The molecule consists of a thiophene ring with two methoxy groups at positions 3 and 4, and a carboxylic acid group at position 2. This combination of functional groups imparts 3,4-dimethoxythiophene-2-carboxylic acid with distinctive chemical and physical properties.

The synthesis of 3,4-dimethoxythiophene-2-carboxylic acid has been explored through various methods, including oxidative coupling reactions and electrophilic substitution. Recent studies have focused on optimizing these synthesis pathways to enhance yield and purity. For instance, researchers have employed microwave-assisted synthesis techniques to accelerate the reaction process while maintaining high selectivity. These advancements have made the production of 3,4-dimethoxythiophene-2-carboxylic acid more efficient and scalable for industrial applications.

One of the most promising applications of 3,4-dimethoxythiophene-2-carboxylic acid lies in its use as a precursor for advanced materials. The compound has been utilized in the synthesis of conducting polymers, which are widely used in electronics, sensors, and energy storage devices. For example, recent research has demonstrated that polymers derived from 3,4-dimethoxythiophene-2-carboxylic acid exhibit excellent electrical conductivity and mechanical stability. These properties make them ideal candidates for flexible electronics and wearable devices.

In addition to its role in materials science, 3,4-dimethoxythiophene-2-carboxylic acid has shown potential in the field of pharmacology. The compound's structure suggests that it may possess bioactive properties, making it a valuable lead compound for drug discovery. Studies have indicated that 3,4-dimethoxythiophene-2-carboxylic acid exhibits anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes. Furthermore, its ability to interact with biological systems makes it a subject of interest for researchers exploring novel drug delivery systems.

The environmental impact of 3,4-dimethoxythiophene-2-carboxylic acid is another area of active research. As concerns about sustainability grow, scientists are investigating the biodegradability and eco-friendliness of this compound. Recent findings suggest that under certain conditions, 3,4-dimethoxythiophene-2-carboxylic acid can be biodegraded by microbial communities without releasing harmful byproducts. This information is crucial for ensuring the responsible use and disposal of this compound in industrial settings.

From a structural perspective, the presence of both electron-donating methoxy groups and an electron-withdrawing carboxylic acid group creates an interesting balance in 3,4-dimethoxythiophene-2-carboxylic acid. This balance influences the compound's reactivity and stability under different conditions. For instance, the methoxy groups enhance solubility in polar solvents while the carboxylic acid group facilitates hydrogen bonding interactions. These characteristics make 3,4-dimethoxythiophene-2-carboxylic acid suitable for applications requiring precise control over molecular interactions.

Recent advancements in computational chemistry have also shed light on the electronic properties of 3,4-dimethoxythiophene-2-carboxylic acid. Density functional theory (DFT) calculations have revealed that the compound exhibits unique electronic transitions due to its conjugated system. These transitions are critical for applications in optoelectronics and photonics where precise control over light absorption is essential.

In conclusion, 3,4-Dimethoxythiophene-2-Carboxylic Acid (CAS No: 113589-62-1) is a multifaceted compound with significant potential across various scientific domains. Its versatile structure enables it to serve as a building block for advanced materials while also offering opportunities in pharmacology and environmental science. As research continues to uncover new aspects of this compound's properties and applications, its role as a key player in modern chemistry is likely to expand further.